4-methyl-N-(3-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)propyl)-2-(1H-pyrrol-1-yl)thiazole-5-carboxamide

• IUPAC Name: 4-methyl-N-[3-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)propyl]-2-pyrrol-1-yl-1,3-thiazole-5-carboxamide
• InChI: InChI=1S/C19H20N6OS/c1-13-10-16-21-11-15(12-25(16)23-13)6-5-7-20-18(26)17-14(2)22-19(27-17)24-8-3-4-9-24/h3-4,8-12H,5-7H2,1-2H3,(H,20,26)
• InChI Key: XEARSILNIIMCAM-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN2C=C(C=NC2=C1)CCCNC(=O)C3=C(N=C(S3)N4C=CC=C4)C
• Molecular Formula: C19H20N6OS
• Molecular Weight: 380.5 g/mol

Description

4-methyl-N-(3-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)propyl)-2-(1H-pyrrol-1-yl)thiazole-5-carboxamide is a useful research compound. Its molecular formula is C19H20N6OS and its molecular weight is 380.47. The purity is usually 95%.
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Scientific Research Applications

Novel Compound Synthesis

Research in this area often focuses on synthesizing novel derivatives that incorporate the pyrazolo[1,5-a]pyrimidine scaffold, which is of interest due to its potential biological activities. For instance, the synthesis of pyrazolo[1,5-a]pyrimidine derivatives has been explored for their antitumor, antimicrobial, and anti-inflammatory properties, among others. These compounds are synthesized through various chemical reactions, including cyclocondensation, nucleophilic substitution, and other heterocyclization methods, offering a wide range of potential applications in medicinal chemistry (Rahmouni et al., 2016; Abdelriheem et al., 2017).

Biological Activity Evaluation

A significant aspect of the research on pyrazolo[1,5-a]pyrimidine derivatives and related compounds is the evaluation of their biological activities. This includes studies on their cytotoxic effects against various cancer cell lines, antimicrobial efficacy against a range of pathogens, and potential as anti-inflammatory agents. Such studies are crucial for identifying promising candidates for further development into therapeutic agents (S. Riyadh, 2011; Fadda et al., 2017).

Potential for Imaging and Diagnostic Applications

Research into pyrazolo[1,5-a]pyrimidine derivatives also extends into their potential use in imaging and diagnostics, particularly in the development of novel positron emission tomography (PET) agents. These studies involve the synthesis of radiolabeled compounds that could be used for imaging specific biological targets or pathways in vivo, providing valuable tools for medical research and diagnostic applications (Wang et al., 2018).